N-{[5-(3-chloro-2-methylphenyl)-2-furyl]methyl}-N-[3-(methylamino)propyl]amine

• Molecular Formula: C16H21ClN2O
• Molecular Weight: 292.8 g/mol
• IUPAC Name: N//'-[[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl]-N-methylpropane-1,3-diamine
• InChI: InChI=1S/C16H21ClN2O/c1-12-14(5-3-6-15(12)17)16-8-7-13(20-16)11-19-10-4-9-18-2/h3,5-8,18-19H,4,9-11H2,1-2H3
• InChI Key: JAVNUUDMABRLEC-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)C2=CC=C(O2)CNCCCNC

Description

N-{[5-(3-chloro-2-methylphenyl)-2-furyl]methyl}-N-[3-(methylamino)propyl]amine, also known as CM156, is a novel compound that has been synthesized and studied for its potential as a therapeutic agent. It belongs to the class of compounds known as sigma-2 receptor ligands, which have been implicated in a variety of biological processes including cell proliferation, apoptosis, and cancer.

Mechanism of Action

The exact mechanism of action of N-{[5-(3-chloro-2-methylphenyl)-2-furyl]methyl}-N-[3-(methylamino)propyl]amine is not fully understood, but it is thought to act through the sigma-2 receptor, which is a transmembrane protein that is expressed in various tissues including the brain, heart, and liver. The sigma-2 receptor has been implicated in various biological processes including cell proliferation, apoptosis, and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including induction of apoptosis in cancer cells, reduction of amyloid beta accumulation in the brain, and reduction of pain behavior in animal models of neuropathic pain. This compound has also been shown to have low toxicity and good pharmacokinetic properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[5-(3-chloro-2-methylphenyl)-2-furyl]methyl}-N-[3-(methylamino)propyl]amine in lab experiments include its high purity, high yield, and low toxicity. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-{[5-(3-chloro-2-methylphenyl)-2-furyl]methyl}-N-[3-(methylamino)propyl]amine, including:
1. Further elucidation of the mechanism of action of this compound through molecular and cellular studies.
2. Evaluation of the efficacy of this compound in clinical trials for various diseases including cancer, Alzheimer's disease, and neuropathic pain.
3. Development of more potent and selective sigma-2 receptor ligands based on the structure of this compound.
4. Investigation of the potential of this compound as a diagnostic tool for various diseases.
5. Study of the potential of this compound in combination with other therapeutic agents for enhanced efficacy.
Conclusion:
In conclusion, this compound is a novel compound that has shown promise as a therapeutic agent in various diseases including cancer, Alzheimer's disease, and neuropathic pain. Its mechanism of action is not fully understood, but it is thought to act through the sigma-2 receptor. This compound has various biochemical and physiological effects, and its low toxicity and good pharmacokinetic properties make it a promising candidate for further research and development.

Synthesis Methods

The synthesis of N-{[5-(3-chloro-2-methylphenyl)-2-furyl]methyl}-N-[3-(methylamino)propyl]amine involves several steps, including the reaction of 3-chloro-2-methylphenylboronic acid with furfuryl alcohol to form an intermediate, which is then reacted with N-(3-bromopropyl)methylamine to form the final product. The synthesis has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-{[5-(3-chloro-2-methylphenyl)-2-furyl]methyl}-N-[3-(methylamino)propyl]amine has been studied extensively for its potential as a therapeutic agent in various diseases including cancer, Alzheimer's disease, and neuropathic pain. In cancer, this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. In Alzheimer's disease, this compound has been shown to improve cognitive function and reduce amyloid beta accumulation in the brain. In neuropathic pain, this compound has been shown to reduce pain behavior in animal models.